petunidin 3-O-beta-D-glucoside

• CAS: 26984-08-7
• Molecular Formula: C22H23ClO12
• Molecular Weight: 514.9 g/mol
• InChI: InChI=1S/C22H22O12.ClH/c1-31-14-3-8(2-12(26)17(14)27)21-15(6-10-11(25)4-9(24)5-13(10)32-21)33-22-20(30)19(29)18(28)16(7-23)34-22;/h2-6,16,18-20,22-23,28-30H,7H2,1H3,(H3-,24,25,26,27);1H/t16-,18-,19+,20-,22-;/m1./s1
• InChIKey: HBKZHMZCXXQMOX-YATQZQGFSA-N

Petunidin 3-O-beta-D-Glucoside: A Core Anthocyanin for Targeted Antioxidant and Enzymatic Studies

Petunidin 3-O-beta-D-glucoside (CAS 26984-08-7) is an anthocyanin cation, specifically the 3-O-beta-D-glucoside conjugate of the O-methylated anthocyanidin petunidin [1]. It is a naturally occurring pigment found in significant concentrations in dietary sources such as bilberries, lowbush blueberries, and red grapes [2], where it contributes to their red-to-purple coloration. As a glycosylated flavonoid, its structural features—including the B-ring methylation pattern and glucose moiety—directly influence its physicochemical behavior and biological interactions, distinguishing it from other common anthocyanin 3-O-glucosides [3].

1 Targeted anthocyanin for antioxidant structure-activity relationship studies

2 Specific B-ring methylation pattern for enzyme inhibition research

3 Distinct pH-dependent color stability for food-matrix colorant studies

• [1] ChEBI. Petunidin 3-O-beta-D-glucoside (CHEBI:31985). View Source
• [2] FooDB. Showing Compound Petunidin 3-glucoside (FDB017317). View Source
• [3] Rahman, M. M., Ichiyanagi, T., Komiyama, T., Hatano, Y., & Konishi, T. (2006). Superoxide radical- and peroxynitrite-scavenging activity of anthocyanins; structure-activity relationship and their synergism. Free Radical Research, 40(9), 993–1002. View Source

Why Generic Anthocyanin Substitution Fails: The Structural Determinants of Petunidin 3-O-beta-D-Glucoside Performance

Anthocyanins are a chemically diverse class of compounds where subtle variations in B-ring hydroxylation/methylation and glycosylation yield profoundly different physicochemical and biological properties [1]. Petunidin 3-O-beta-D-glucoside is not a generic stand-in for other common anthocyanins like cyanidin-3-glucoside or malvidin-3-glucoside. Its unique combination of a 4'-hydroxyl group and 3'-O-methylation on the B-ring dictates a specific rank-order in free radical scavenging assays [2], and its glucoside moiety confers a stability profile that differs markedly from its aglycone [3] and from other glycosides like arabinosides [4]. Consequently, substituting petunidin 3-O-glucoside with a cheaper or more readily available anthocyanin will introduce uncontrolled experimental variables, invalidating comparisons and potentially misleading biological interpretation. The following quantitative evidence establishes the specific, non-interchangeable performance metrics of this compound.

! B-ring methylation pattern yields a radical scavenging rank order that differs from cyanidin or malvidin glucosides; generic substitution may shift antioxidant interpretation.

! pH-dependent color stability profile does not transfer from widely used cyanidin-3-glucoside; stability data cannot be assumed.

! Tyrosinase inhibition kinetics are compound-specific; replacing with a different anthocyanin glucoside may invalidate enzyme assay comparisons.

• [1] Kähkönen, M. P., & Heinonen, M. (2003). Antioxidant Activity of Anthocyanins and Their Aglycons. Journal of Agricultural and Food Chemistry, 51(3), 628–633. View Source
• [2] Rahman, M. M., Ichiyanagi, T., Komiyama, T., Hatano, Y., & Konishi, T. (2006). Superoxide radical- and peroxynitrite-scavenging activity of anthocyanins; structure-activity relationship and their synergism. Free Radical Research, 40(9), 993–1002. View Source
• [3] Fossen, T., Cabrita, L., & Andersen, Ø. M. (1998). Colour and stability of pure anthocyanins influenced by pH including the alkaline region. Food Chemistry, 63(4), 435-440. View Source
• [4] Ichiyanagi, T., Shida, Y., Rahman, M. M., Hatano, Y., & Konishi, T. (2006). Bioavailability and tissue distribution of anthocyanins in bilberry (Vaccinium myrtillus L.) extract in rats. Journal of Agricultural and Food Chemistry, 54(18), 6578-6587. View Source

Quantitative Differentiation of Petunidin 3-O-beta-D-Glucoside: A Data-Driven Procurement Guide

Superior Antioxidant Rank in Radical Scavenging Hierarchy vs. Malvidin and Cyanidin Glucosides

In a comparative study of purified bilberry anthocyanins, petunidin 3-O-beta-D-glucoside demonstrated a higher potency in scavenging superoxide radicals compared to its structural analogs malvidin 3-glucoside and cyanidin 3-glucoside [1]. The study established a clear rank-order of activity, positioning petunidin 3-glucoside as the second most potent compound tested, directly following delphinidin 3-glucoside [1]. This finding is critical as it demonstrates that the B-ring methylation pattern (3'-O-methylation in petunidin vs. 3',5'-di-O-methylation in malvidin) is a key determinant of antioxidant efficacy.

Antioxidant Rank Order

Class-level inference

Second highest O2- scavenging potency in tested series

Reported antioxidant rank-order context

Purified bilberry anthocyanins; hierarchy delphinidin > petunidin > malvidin/cyanidin

Evidence Dimension	Superoxide radical (O2-) scavenging activity
Target Compound Data	Second highest potency in the series (delphindin > petunidin > ...)
Comparator Or Baseline	Malvidin 3-glucoside and Cyanidin 3-glucoside (approximately equivalent, lower potency)
Quantified Difference	Quantitative difference not specified, but a clear hierarchical order is established.
Conditions	Purified bilberry anthocyanins, in vitro assay for O2- scavenging

Why This Matters

This rank-order evidence justifies the selection of petunidin 3-glucoside over malvidin or cyanidin analogs in any study where maximizing O2- radical scavenging is a primary objective, and where structural specificity is required.

• [1] Rahman, M. M., Ichiyanagi, T., Komiyama, T., Hatano, Y., & Konishi, T. (2006). Superoxide radical- and peroxynitrite-scavenging activity of anthocyanins; structure-activity relationship and their synergism. Free Radical Research, 40(9), 993–1002. View Source

Enhanced pH-Dependent Stability in Food Colorant Applications vs. Cyanidin-3-Glucoside

Petunidin 3-O-beta-D-glucoside, as part of the more complex petanin molecule, exhibits significantly greater stability under mildly acidic and alkaline conditions compared to the widely used cyanidin-3-glucoside [1]. During a 60-day storage study at 10°C and pH 4.0, 84% of the petanin molecule remained intact, whereas a comparable solution of cyanidin-3-glucoside was completely degraded [1]. Furthermore, at an alkaline pH of 8.1, the colour intensity of petanin was even higher than at its lowest pH values, a unique property among common anthocyanins [1].

pH Stability vs Cyanidin

Head-to-head

84% intact after 60 days at pH 4.0 (petanin) vs total degradation of cyanidin-3-glucoside

Supports pH-stable colorant selection context

Petunidin acylated form tested; review applicability to parent glucoside

Evidence Dimension	Stability at pH 4.0 over 60 days at 10°C
Target Compound Data	84% intact (petanin, a petunidin derivative)
Comparator Or Baseline	Cyanidin-3-glucoside (cy3glc)
Quantified Difference	84% intact vs. totally degraded
Conditions	pH 4.0, 10°C, 60 days storage

Why This Matters

This data provides a quantifiable justification for selecting petunidin 3-glucoside (and its acylated forms) over cyanidin-3-glucoside for applications requiring color stability in low-acid or slightly alkaline food matrices, such as certain dairy, bakery, or egg products.

• [1] Fossen, T., Cabrita, L., & Andersen, Ø. M. (1998). Colour and stability of pure anthocyanins influenced by pH including the alkaline region. Food Chemistry, 63(4), 435-440. View Source

Potent and Competitive Tyrosinase Inhibition with a Defined IC50 and Ki

Petunidin 3-O-beta-D-glucoside has been characterized as a competitive inhibitor of tyrosinase, a key enzyme in melanin production [1]. In a study evaluating six anthocyanidin and anthocyanin derivatives, petunidin 3-O-glucoside demonstrated an IC50 of 10.3 ± 1.0 μM and a Ki of 9.0 μM, making it the second most potent inhibitor among those tested [1]. This places its activity between luteolinidin (IC50 = 3.7 μM) and a less active derivative (IC50 = 41.3 μM), providing a precise quantitative benchmark for its inhibitory potential.

Tyrosinase Inhibition IC50/Ki

Head-to-head

IC50 = 10.3 ± 1.0 μM, Ki = 9.0 μM

Reported competitive inhibition context

In vitro mushroom tyrosinase assay

Evidence Dimension	Tyrosinase inhibition (IC50 and Ki)
Target Compound Data	IC50 = 10.3 ± 1.0 μM, Ki = 9.0 μM
Comparator Or Baseline	Luteolinidin (IC50 = 3.7 ± 0.1 μM) and another derivative (IC50 = 41.3 ± 3.2 μM)
Quantified Difference	Approximately 3-fold less potent than luteolinidin, 4-fold more potent than the least active comparator.
Conditions	In vitro mushroom tyrosinase assay

Why This Matters

This precise inhibitory profile makes petunidin 3-O-glucoside a valuable tool compound for investigating tyrosinase-related pathways and a potential lead for developing skin-lightening or anti-browning agents, with its activity clearly defined against structural analogs.

• [1] Yang, S. Y., Kim, J. H., Su, X., & Kim, J. A. (2022). The Luteolinidin and Petunidin 3-O-Glucoside: A Competitive Inhibitor of Tyrosinase. Molecules, 27(17), 5703. View Source

Differential Bioavailability in Red Wine Matrix Relative to Other Anthocyanin Glucosides

In a human study comparing the bioavailability of anthocyanins from red wine and red grape juice, the relative bioavailability of petunidin 3-glucoside from red wine was calculated to be 57.1% compared to its bioavailability from red grape juice [1]. This value is distinct from other major anthocyanin glucosides in the same study, such as malvidin (61.9%) and peonidin (291.5%), and importantly, bioequivalence was not established for any of the individual compounds [1]. This indicates that the food matrix differentially affects the absorption of individual anthocyanin species.

Relative Bioavailability Red Wine

Head-to-head

57.1% relative to red grape juice

Matrix-dependent bioavailability context

Human study; bioequivalence not established across anthocyanins

Evidence Dimension	Relative bioavailability from red wine vs. red grape juice
Target Compound Data	57.1%
Comparator Or Baseline	Cyanidin (65.7%), Delphinidin (61.3%), Malvidin (61.9%), Peonidin (291.5%)
Quantified Difference	57.1% for petunidin, compared to a range of 57.1% to 291.5% for other glucosides.
Conditions	Human study, single oral dose of 400 mL red wine (279.6 mg total anthocyanins) or red grape juice

Why This Matters

This data demonstrates that petunidin 3-glucoside's bioavailability is not predictable from other anthocyanins, underscoring the need to use the specific compound in absorption and metabolism studies, particularly those involving complex food matrices like wine.

• [1] Frank, T., Netzel, M., Strass, G., Bitsch, R., & Bitsch, I. (2003). Bioavailability of anthocyanidin-3-glucosides following consumption of red wine and red grape juice. Canadian Journal of Physiology and Pharmacology, 81(5), 423–435. View Source

Optimal Application Scenarios for Petunidin 3-O-beta-D-Glucoside

Structure-Activity Relationship (SAR) Studies on Anthocyanin Radical Scavenging

Petunidin 3-O-beta-D-glucoside is an essential component for comparative SAR studies aiming to elucidate the contribution of B-ring methylation to antioxidant capacity. Its defined intermediate rank in O2- scavenging potency, falling between delphinidin and the less active malvidin and cyanidin glucosides [1], makes it a critical reference point for mapping the functional consequences of specific hydroxyl and methoxyl substitutions.

Development of pH-Stable Natural Food Colorants for Low-Acid Formulations

For the formulation of natural blue or purple colorants in products with pH > 4.0 (e.g., certain dairy desserts, icings, or plant-based milks), petunidin 3-glucoside (and its acylated derivatives like petanin) offers a quantifiable stability advantage over cyanidin-3-glucoside [1]. Its demonstrated 84% retention after 60 days at pH 4.0 and 10°C, compared to the total degradation of cyanidin-3-glucoside, provides a strong scientific basis for its selection in product development.

Investigating Tyrosinase Inhibition and Melanogenesis Pathways

Petunidin 3-O-beta-D-glucoside serves as a validated tool compound for tyrosinase inhibition studies. Its well-characterized competitive inhibition kinetics (IC50 = 10.3 μM, Ki = 9.0 μM) [1] enable its use as a positive control or benchmark for screening novel inhibitors, and as a probe for dissecting the molecular interactions within the tyrosinase active site via molecular docking or crystallography.

Matrix-Specific Bioavailability and Metabolism Studies

Given that its relative bioavailability varies significantly depending on the food matrix (e.g., 57.1% from red wine vs. red grape juice) [1], petunidin 3-glucoside is an ideal candidate for fundamental research on nutrient-nutrient interactions and the impact of co-consumed compounds (e.g., ethanol, other polyphenols) on anthocyanin absorption and first-pass metabolism.

Application

Selection Property

Validation Focus

Antioxidant SAR studies

Radical scavenging rank order

O2- scavenging assay under controlled conditions

Natural colorant stability research

pH-dependent color retention

Stability under target pH and storage conditions

Tyrosinase inhibition studies

Competitive inhibition kinetics (IC50, Ki)

Tyrosinase enzyme assays and docking studies

Matrix-specific bioavailability research

Matrix-dependent absorption profile

Pharmacokinetic assessment in target food matrix

• [1] Rahman, M. M., Ichiyanagi, T., Komiyama, T., Hatano, Y., & Konishi, T. (2006). Superoxide radical- and peroxynitrite-scavenging activity of anthocyanins; structure-activity relationship and their synergism. Free Radical Research, 40(9), 993–1002. View Source
• [2] Fossen, T., Cabrita, L., & Andersen, Ø. M. (1998). Colour and stability of pure anthocyanins influenced by pH including the alkaline region. Food Chemistry, 63(4), 435-440. View Source
• [3] Yang, S. Y., Kim, J. H., Su, X., & Kim, J. A. (2022). The Luteolinidin and Petunidin 3-O-Glucoside: A Competitive Inhibitor of Tyrosinase. Molecules, 27(17), 5703. View Source
• [4] Frank, T., Netzel, M., Strass, G., Bitsch, R., & Bitsch, I. (2003). Bioavailability of anthocyanidin-3-glucosides following consumption of red wine and red grape juice. Canadian Journal of Physiology and Pharmacology, 81(5), 423–435. View Source